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Introduction: The Significance of Rigorous
Characterization
2-(2-Bromophenoxy)acetohydrazide is a molecule of interest in medicinal chemistry and drug

discovery, potentially serving as a key intermediate or a pharmacologically active agent itself.

Its structure, combining a brominated aromatic ring, an ether linkage, and a hydrazide moiety,

presents a unique set of physicochemical properties that necessitate a multi-faceted analytical

approach for unambiguous characterization. The presence of the reactive hydrazide group and

the halogen substituent makes it imperative to establish a comprehensive analytical profile to

ensure identity, purity, and stability, which are critical parameters in the drug development

pipeline.
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This document provides a detailed guide to the analytical techniques and protocols for the

thorough characterization of 2-(2-Bromophenoxy)acetohydrazide. The methodologies

described herein are designed to be robust and self-validating, providing a high degree of

confidence in the analytical results. The protocols are grounded in established scientific

principles and are supplemented with insights to aid in data interpretation and troubleshooting.

Physicochemical Properties (Predicted)
A thorough understanding of the physicochemical properties of a compound is fundamental to

the development of analytical methods. As experimental data for 2-(2-
Bromophenoxy)acetohydrazide is not readily available, the following properties have been

predicted using computational models. These values serve as a useful guide for method

development, particularly for chromatography and extraction procedures. A closely related

compound, 2-(2-methoxyphenoxy)acetohydrazide, has a reported molecular weight of 196.20

g/mol [1].

Property Predicted Value
Significance in Analytical
Characterization

Molecular Formula C8H9BrN2O2
Confirms the elemental

composition.

Molecular Weight 245.08 g/mol

Essential for mass

spectrometry and

stoichiometric calculations.

LogP 1.25

Indicates moderate lipophilicity,

guiding the selection of

chromatographic conditions.

pKa (most acidic) 12.5 (amide proton)

Influences the choice of pH for

mobile phases in liquid

chromatography.

pKa (most basic) 2.5 (terminal amine)

Influences the choice of pH for

mobile phases in liquid

chromatography.
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I. Structural Elucidation: A Spectroscopic Approach
The primary objective of structural elucidation is to confirm the covalent structure of the

synthesized molecule. A combination of spectroscopic techniques is essential to piece together

the molecular framework.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy provides detailed information about the chemical environment of

hydrogen atoms in a molecule. For 2-(2-Bromophenoxy)acetohydrazide, the spectrum is

expected to reveal signals corresponding to the aromatic protons, the methylene protons of the

acetyl group, and the protons of the hydrazide moiety.

Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a

deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical; DMSO-d₆ is

often preferred for hydrazides as it can facilitate the observation of exchangeable N-H

protons.

Instrument Parameters:

Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better

signal dispersion.

Reference: Tetramethylsilane (TMS) is used as an internal standard (0 ppm).

Acquisition: Acquire the spectrum at room temperature using a standard pulse sequence.

Data Interpretation:

Aromatic Region (δ 6.8 - 7.6 ppm): Expect a complex multiplet pattern for the four protons

on the brominated phenyl ring. The chemical shifts will be influenced by the electron-

withdrawing bromine atom and the electron-donating ether linkage[2][3][4][5].

Methylene Protons (-O-CH₂-): A singlet is expected for the two methylene protons,

typically in the range of δ 4.5 - 5.0 ppm, shifted downfield due to the adjacent oxygen

atom.
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Hydrazide Protons (-NH-NH₂): These protons are exchangeable and their chemical shifts

are concentration and solvent dependent. In DMSO-d₆, they may appear as two distinct

broad singlets. The -NH proton may appear around δ 9.0-10.0 ppm, and the -NH₂ protons

around δ 4.0-5.0 ppm.

B. Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is a powerful tool for identifying the functional groups present in a

molecule. The spectrum of 2-(2-Bromophenoxy)acetohydrazide will exhibit characteristic

absorption bands for the N-H, C=O, C-O, and C-Br bonds.

Sample Preparation: Prepare the sample as a KBr pellet or use an Attenuated Total

Reflectance (ATR) accessory for a solid sample.

Instrument Parameters:

Spectrometer: A standard FT-IR spectrometer.

Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Data Interpretation:

N-H Stretching (3200-3400 cm⁻¹): Two or three distinct bands are expected in this region,

corresponding to the symmetric and asymmetric stretching vibrations of the -NH and -NH₂

groups of the hydrazide moiety[6].

C=O Stretching (1650-1680 cm⁻¹): A strong absorption band characteristic of the amide I

band (carbonyl stretch) of the hydrazide group[7].

C-O Stretching (1200-1250 cm⁻¹): An intense band corresponding to the asymmetric

stretching of the aryl-alkyl ether bond.

C-Br Stretching (500-600 cm⁻¹): A band in the fingerprint region indicating the presence of

a carbon-bromine bond.
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Aromatic C=C Stretching (1450-1600 cm⁻¹): Several bands of varying intensity

characteristic of the aromatic ring. The substitution pattern on the benzene ring can also

be inferred from the out-of-plane C-H bending vibrations in the 700-900 cm⁻¹ region.

C. Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is crucial for confirming its identity. For 2-(2-
Bromophenoxy)acetohydrazide, the presence of bromine with its two isotopes (⁷⁹Br and ⁸¹Br)

in nearly equal abundance will result in a characteristic M+2 peak.

Sample Introduction: The sample can be introduced via direct infusion or coupled with a

chromatographic system (LC-MS or GC-MS).

Ionization Technique: Electrospray ionization (ESI) is a suitable soft ionization technique for

this polar molecule.

Data Acquisition: Acquire the mass spectrum in positive ion mode.

Data Interpretation:

Molecular Ion Peak: Look for a pair of peaks corresponding to [M+H]⁺ and [M+H+2]⁺ with

a mass difference of 2 Da and a relative intensity ratio of approximately 1:1. This is the

hallmark of a monobrominated compound.

Fragmentation Pattern: The fragmentation of the molecular ion can provide further

structural information. Common fragmentation pathways for phenoxyacetic acid

derivatives may involve cleavage of the ether bond or the acyl-hydrazide bond[8][9][10]

[11][12].

II. Purity Assessment and Quantification: A
Chromatographic Approach
High-Performance Liquid Chromatography (HPLC) is the cornerstone for determining the purity

of pharmaceutical compounds and for developing quantitative assays. Given the polar nature

of 2-(2-Bromophenoxy)acetohydrazide, a reversed-phase HPLC method is a suitable starting

point.
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Workflow for HPLC Method Development

Phase 1: Initial Screening Phase 2: Method Optimization

Phase 3: Method Validation (ICH Q2(R1))

Column Selection
(e.g., C18, Polar-Embedded)

Mobile Phase Screening
(Acetonitrile vs. Methanol,

pH adjustment)

Determine λmax
(UV-Vis Scan)

Gradient Optimization
(Slope and Time)

Flow Rate Adjustment
(Resolution vs. Analysis Time)

Column Temperature
(Peak Shape and Selectivity) Specificity

Linearity & Range

Accuracy

Precision
(Repeatability & Intermediate)

Detection & Quantitation Limits

Robustness

Click to download full resolution via product page

Caption: A systematic workflow for HPLC method development and validation.

Instrumentation: A standard HPLC system with a UV detector.

Chromatographic Conditions (Starting Point):
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Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good initial choice. For polar

compounds, polar-embedded or polar-endcapped columns can also be considered to

improve peak shape and retention[13][14][15][16][17].

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: Acetonitrile.

Gradient: A linear gradient from 10% to 90% B over 20 minutes.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: Determined by UV-Vis spectroscopy, likely around 270-280 nm due

to the aromatic chromophore.

Injection Volume: 10 µL.

Sample Preparation: Dissolve the sample in the initial mobile phase composition or a

compatible solvent like acetonitrile/water to a concentration of approximately 1 mg/mL.

Method Validation: The developed method must be validated according to the International

Council for Harmonisation (ICH) Q2(R1) guidelines to ensure it is suitable for its intended

purpose[6][18][19][20][21]. The validation should include specificity, linearity, range,

accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of

quantitation (LOQ), and robustness.
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Parameter Objective
Typical Acceptance
Criteria

Specificity

To ensure the signal is from

the analyte of interest and not

from impurities, degradants, or

matrix components.

Peak purity analysis,

comparison with a reference

standard.

Linearity

To demonstrate a proportional

relationship between the

analyte concentration and the

detector response.

Correlation coefficient (r²) ≥

0.999.

Range

The concentration interval over

which the method is precise,

accurate, and linear.

For assay: 80-120% of the test

concentration.

Accuracy

The closeness of the

measured value to the true

value.

Recovery of 98.0% to 102.0%.

Precision
The degree of scatter between

a series of measurements.

RSD ≤ 2% for repeatability and

intermediate precision.

LOD

The lowest amount of analyte

that can be detected but not

necessarily quantitated.

Signal-to-noise ratio of 3:1.

LOQ

The lowest amount of analyte

that can be quantitatively

determined with suitable

precision and accuracy.

Signal-to-noise ratio of 10:1.

Robustness

The capacity of the method to

remain unaffected by small,

deliberate variations in method

parameters.

No significant change in

results with minor variations in

mobile phase composition, pH,

flow rate, etc.

III. Elemental Composition Confirmation
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Elemental analysis is a fundamental technique to confirm the empirical formula of a newly

synthesized compound by determining the percentage of carbon, hydrogen, nitrogen, and in

this case, bromine.

Instrumentation: A CHN elemental analyzer. Bromine content can be determined by various

methods, including combustion followed by titration.

Sample Preparation: A small, accurately weighed amount of the dry, pure sample is required.

Analysis: The sample is combusted in a high-oxygen environment, and the resulting gases

(CO₂, H₂O, N₂) are quantitatively measured.

Data Interpretation: The experimentally determined percentages of C, H, and N should be

within ±0.4% of the theoretical values calculated from the molecular formula (C₈H₉BrN₂O₂).

IV. Comprehensive Characterization Workflow
The following diagram illustrates the logical flow for the comprehensive characterization of 2-(2-
Bromophenoxy)acetohydrazide, ensuring a thorough and systematic evaluation of the

compound.
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Synthesis & Purification

Analytical Characterization

Spectroscopic Techniques Chromatographic Technique Elemental Analysis

Synthesis of
2-(2-Bromophenoxy)acetohydrazide
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(e.g., Recrystallization)

Structural Elucidation Purity & Assay Elemental Composition

¹H NMR FT-IR Mass Spectrometry HPLC with UV Detection CHN(Br) Analysis
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Characterization Report

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and comprehensive analytical characterization.

Conclusion
The analytical characterization of 2-(2-Bromophenoxy)acetohydrazide requires a multi-

technique approach to ensure the unequivocal confirmation of its structure, purity, and

elemental composition. By following the detailed protocols and workflows outlined in this

application note, researchers, scientists, and drug development professionals can generate a
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robust and reliable data package for this important chemical entity. The integration of

spectroscopic and chromatographic techniques, underpinned by rigorous method validation,

provides the necessary confidence for advancing this compound in research and development

endeavors.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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